Cas no 641571-07-5 (3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile)

3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile structure
641571-07-5 structure
Product Name:3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile
CAS No:641571-07-5
MF:C12H8F3N3
MW:251.207232475281
CID:2122462
PubChem ID:67214643
Update Time:2025-04-21

3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile
    • SCHEMBL1928378
    • DB-338846
    • A1-28115
    • 3-(2-Methyl-lH-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile
    • 3-(2-methylimidazol-1-yl)-5-(trifluoromethyl)benzonitrile
    • 3-(2- Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile
    • 641571-07-5
    • 3-(2-methyl-1 H-imidazol-1-yl)-5-(trifluoromethyl)-benzonitrile
    • Inchi: 1S/C12H8F3N3/c1-8-17-2-3-18(8)11-5-9(7-16)4-10(6-11)12(13,14)15/h2-6H,1H3
    • InChI Key: HANLBJZJPQLNHF-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C#N)=CC(=C1)N1C=CN=C1C)(F)F

Computed Properties

  • Exact Mass: 251.06703175Da
  • Monoisotopic Mass: 251.06703175Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6Ų
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